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Compound of Interest

Compound Name: 1-Nitro-3-nitrosopyrene

CAS No.: 144886-19-1

Cat. No.: B125135

Get Quote

Executive Summary & Hazard Profile
CAS Number: 144886-19-1 Molecular Formula: C₁₆H₈N₂O₃ Classification: High-Potency

Mutagen / Suspected Carcinogen (Nitro-PAH Class)

As Senior Application Scientists, we must approach 1-Nitro-3-nitrosopyrene (1-N-3-NP) not

merely as "chemical waste," but as a bioactive contaminant capable of direct interaction with

DNA. Unlike simple organic solvents, nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) often

do not require metabolic activation to exhibit mutagenicity (direct-acting mutagens).

The Core Directive:Do not attempt bench-top chemical deactivation (e.g., bleach or acid

hydrolysis) as a primary disposal method. These methods are often incomplete for nitro-PAHs

and can generate intermediates (such as amino-nitro derivatives) that remain genotoxic. The

only validated, self-verifying disposal route is high-temperature incineration via a licensed

hazardous waste contractor.
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The "Barrier Protocol" below is designed to prevent dermal absorption and inhalation, the two

primary routes of exposure for nitro-PAHs.

Table 1: Mandatory PPE Configuration
Component Specification Scientific Rationale

Primary Glove Silver Shield® (Laminate)

Nitro-aromatics can permeate

standard nitrile. Laminate

offers broad chemical

resistance.

Secondary Glove Nitrile (5 mil minimum)

Worn over the Silver Shield to

provide dexterity and

mechanical protection.

Respiratory
Fume Hood (Face Velocity >

100 fpm)

1-N-3-NP is a solid; dust

generation is the critical risk.

HEPA filtration is required if

weighing outside a hood.

Body
Tyvek® Lab Coat / Sleeve

Covers

Disposable outer layers

prevent contamination of

reusable fabric lab coats.

Eye Protection Chemical Splash Goggles

Standard safety glasses are

insufficient against airborne

particulates or splashes.

Waste Segregation & Disposal Workflows
Solid Waste Management
All solid materials contacting 1-N-3-NP must be treated as P-listed equivalent waste (acutely

toxic/mutagenic).

Items: Weighing boats, contaminated gloves, paper towels, bench liners.

Protocol:
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Collect in a wide-mouth HDPE jar or a dedicated hazardous waste bag labeled "SOLID

MUTAGENIC WASTE - INCINERATE ONLY."

Do not autoclave. Autoclaving may volatilize nitro-PAHs or fail to reach temperatures

required for ring destruction.

Seal and transfer to the central hazardous waste accumulation area.

Liquid Waste (Mother Liquors & HPLC Effluent)
Liquid waste typically consists of 1-N-3-NP dissolved in DMSO, Methanol, or Acetonitrile.

Segregation: Segregate into a container labeled "FLAMMABLE ORGANIC WASTE -

CONTAINS MUTAGENS."

Compatibility Warning: Never mix nitro-PAH waste with strong oxidizers (e.g., Chromic acid,

Peroxides) or strong reducing agents in the waste drum. This can lead to uncontrolled

exothermic reactions or the formation of shock-sensitive compounds.

Final Disposal: Must be sent for fuel blending or high-temperature incineration.

Glassware Decontamination (The "Solvent Rinse"
Method)
Attempting to wash contaminated glassware in a community sink poses a severe contamination

risk. Follow this "Triple Rinse" protocol:

Rinse 1 & 2: Rinse the flask/vessel with a solvent capable of dissolving the compound

(Acetone or Dichloromethane). Collect this rinse as hazardous liquid waste.

Rinse 3: Rinse with Ethanol. Collect as waste.

Final Wash: Only after the triple solvent rinse should the glassware be washed with

detergent and water.

Visualized Decision Logic (Disposal Tree)
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The following diagram illustrates the critical decision nodes for handling 1-N-3-NP waste

streams.

Waste Generation:
1-Nitro-3-nitrosopyrene

Determine Physical State

Solid Waste
(Gloves, Weighing Boats)

Liquid Waste
(Solvents, HPLC Waste)

Contaminated Glassware

Double Bag in
HDPE Container

Segregate: Flammable
Organic + Mutagen

Triple Solvent Rinse
(Collect Rinsate)

Ship for High-Temp
Incineration

Rinsate becomes
Liquid Waste

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating and disposing of mutagenic nitro-PAH waste

streams.
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Emergency Spill Response
In the event of a spill, speed and containment are vital.

Evacuate & Isolate: Clear the immediate area. Post "Do Not Enter" signage.

PPE Upgrade: Don double gloves, Tyvek suit, and if the spill is outside a fume hood, use a

half-face respirator with P100 cartridges (organic vapor + particulate).

Dampen (If Solid): If the powder is spilled, do not dry sweep. This creates mutagenic dust.

Cover with a paper towel dampened with acetone or methanol to suppress dust.

Wipe & Contain: Wipe up the material from the outside in. Place all cleanup materials into a

hazardous waste bag.

Surface Decontamination: Clean the surface with a detergent solution after the solvent wipe.

Scientific Rationale & Mechanism
The strict prohibition on bench-top chemical destruction is based on the stability of the pyrene

nucleus.

Chemical Stability: The polycyclic aromatic ring structure is highly stable. Standard oxidative

treatments (like dilute bleach) often fail to break the ring system, potentially leaving the

mutagenic nitro/nitroso groups intact or modifying them into N-hydroxy-amino derivatives,

which are potent DNA alkylating agents [1].

Incineration: Only sustained temperatures >1000°C ensure the complete mineralization of

the nitro-PAH structure into CO₂, H₂O, and NOₓ [2].

References
National Center for Biotechnology Information (PubChem).1-Nitro-3-nitrosopyrene (CID

126848). Retrieved from [Link]

National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent

Practices in the Laboratory: Handling and Management of Chemical Hazards. National

Academies Press (US). (2011). Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b125135/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-1-nitro-3-nitrosopyrene
https://pubchem.ncbi.nlm.nih.gov/compound/126848
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


International Agency for Research on Cancer (IARC).Agents Classified by the IARC

Monographs, Volumes 1–135. (Nitropyrenes Class).[1][2][3][4][5] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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